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Compound of Interest

Compound Name: 2-sec-Butylphenol

Cat. No.: B1202637 Get Quote

Core Synthesis Route: Phenol Alkylation
The industrial synthesis of o-sec-butylphenol is predominantly achieved through the Friedel-

Crafts alkylation of phenol with butene. This electrophilic substitution reaction is typically

catalyzed by an aluminum-based catalyst, most commonly aluminum phenoxide, to ensure

high selectivity for the ortho-position.

Reaction Mechanism
The reaction proceeds through the formation of a carbocation from butene under the influence

of the Lewis acid catalyst. This carbocation then attacks the electron-rich phenol ring. The

hydroxyl group of phenol directs the substitution primarily to the ortho and para positions. By

carefully controlling reaction conditions, the formation of the desired ortho-isomer can be

maximized.

Experimental Protocols
This section details the key experimental procedures for the commercial production of o-sec-

butylphenol, from catalyst preparation to the final purification of the product.

Catalyst Preparation: Aluminum Phenoxide
Aluminum phenoxide is a highly effective catalyst for the ortho-alkylation of phenol. It can be

prepared in situ or in a separate step.

Protocol for In-Situ Preparation:
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Reactants: Phenol and granular aluminum or an aluminum alkyl such as triethyl aluminum.

Procedure:

Charge a reaction vessel with phenol.

Add granular aluminum to the phenol.

Heat the mixture to approximately 180°C under a nitrogen atmosphere to initiate the

reaction and form aluminum phenoxide.

Alternatively, for a more reactive approach, triethyl aluminum can be added to phenol at a

lower temperature, which will also form aluminum phenoxide.

Safety Precautions: The reaction to form aluminum phenoxide can be vigorous. Proper

temperature control and an inert atmosphere are crucial to prevent side reactions and

ensure safety.

Alkylation of Phenol with Butene
Materials:

Phenol

Mixed butenes (including 1-butene, cis-2-butene, and trans-2-butene) or purified butene

isomers

Aluminum phenoxide catalyst

Equipment:

High-pressure reactor equipped with a stirrer, thermometer, and pressure gauge.

Procedure:

Charge the reactor with phenol and the prepared aluminum phenoxide catalyst.

Pressurize the reactor with nitrogen and then heat the mixture to the desired reaction

temperature, typically in the range of 120°C to 280°C.
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Introduce the butene feedstock into the reactor. The molar ratio of phenol to mixed butenes

is generally maintained between 1:0.2 and 1:0.6.

Maintain the reaction under pressure, typically between 1.0 and 1.8 MPa.

The reaction is carried out for a period ranging from 1 to 5.5 hours.

Upon completion, the reaction mixture contains o-sec-butylphenol, p-sec-butylphenol, di-sec-

butylphenols, unreacted phenol, and the catalyst.

Product Separation and Purification
The product mixture is separated and purified primarily through vacuum distillation.

Protocol for Purification:

Catalyst Removal: The catalyst is typically hydrolyzed by adding a dilute aqueous acid

solution to the cooled reaction mixture. The resulting mixture is then washed with water until

neutral.

Vacuum Distillation: The organic layer is subjected to fractional distillation under reduced

pressure.

Step 1: Phenol Recovery: Unreacted phenol is first distilled off and can be recycled back

into the process.

Step 2: o-sec-butylphenol Isolation: The fraction containing o-sec-butylphenol is then

collected. A purity of at least 97% can be achieved through careful rectification under

vacuum.

Higher Boiling Fractions: The residue, containing di-sec-butylphenols and other high-

boiling components, can be further processed or disposed of. In some processes, this

residue undergoes destructive distillation to recover any remaining o-sec-butylphenol.

Quantitative Data
The following tables summarize key quantitative data extracted from various sources, providing

a comparative overview of different process parameters and their outcomes.
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Parameter Value Source

Catalyst Aluminum Phenoxide

Aluminum Compounds

(general)

Reactants Phenol, Butene-2

Phenol, Mixed Butenes

Phenol:Butene Mole Ratio 1 : 0.50 - 0.85

1 : 0.2 - 0.6

Reaction Temperature 180 - 255 °C

120 - 280 °C

Reaction Pressure 1.0 - 1.8 MPa

Reaction Time > 0.5 hours

1 - 5.5 hours

Yield of o-sec-butylphenol > 65%

Total Recovery of o-sec-

butylphenol
> 85%

Product Purity ≥ 97%
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Commercial Production Workflow for o-sec-butylphenol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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